Cas no 20412-52-6 (2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-)

• Product Name: 2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-
• CAS No: 20412-52-6
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 260892
• PubChem ID: 66922
• Update Time: 2025-04-19

2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-
• N,N,N',N'-tetraethylbut-2-ene-1,4-diamine
• (E)-N,N,N',N'-Tetraethyl-2-butene-1,4-diamine
• 2-Butenyldiamine, N,N,N',N'-tetraethyl-
• AC1L26GQ
• AG-E-49619
• BRN 1705594
• CTK4E4156
• LS-47349
• N,N,N',N'-Tetraethyl-1,4-diaminobut-2-ene
• N,N,N',N'-Tetraethyl-2-butene-1,4-diamine
• DTXSID70942584
• 4-04-00-01388 (Beilstein Handbook Reference)
• 20412-52-6
• N~1~,N~1~,N~4~,N~4~-Tetraethylbut-2-ene-1,4-diamine
• E-TED diamine
• [4-(DIETHYLAMINO)BUT-2-EN-1-YL]DIETHYLAMINE

• Inchi： 1S/C12H26N2/c1-5-13(6-2)11-9-10-12-14(7-3)8-4/h9-10H,5-8,11-12H2,1-4H3
• InChI Key： GTSWSDCAOQCBEH-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC=CCN(CC)CC

Computed Properties

• Exact Mass: 198.20978
• Monoisotopic Mass: 198.209599
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 6.5
• XLogP3: 2.1

Experimental Properties

• Density: 0.844
• Boiling Point: 254.7°Cat760mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.467
• PSA: 6.48
• LogP: 2.22620